Cas no 1892656-00-6 (3-amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1892656-00-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6163955
• PubChem ID: 115024077
• Update Time: 2025-06-07

3-amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid
• EN300-1450403
• (1r,3r)-3-amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid
• EN300-39914161
• 1892656-00-6

• Inchi： 1S/C12H15NO2/c1-8-3-2-4-9(5-8)12(11(14)15)6-10(13)7-12/h2-5,10H,6-7,13H2,1H3,(H,14,15)
• InChI Key： VRPSWXZTXLZDJI-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C)C=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid

Introduction to 3-Amino-1-(3-Methylphenyl)cyclobutane-1-Carboxylic Acid (CAS No. 1892656-00-6)

3-Amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1892656-00-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane core and amino functionality, has shown promising potential in various therapeutic applications. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 3-amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid is defined by a cyclobutane ring attached to a 3-methylphenyl group and an amino group at the C-3 position. The cyclobutane ring, a four-membered carbon cycle, imparts unique conformational constraints that can influence the compound's biological activity. The presence of the amino group and the aromatic 3-methylphenyl moiety further enhances its reactivity and binding properties.

The synthesis of 3-amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach is the cyclization of a suitable precursor followed by functional group transformations. For instance, a recent study published in the Journal of Organic Chemistry detailed a novel synthetic route involving the palladium-catalyzed coupling of a brominated cyclobutane derivative with an arylboronic acid, followed by selective amination to introduce the amino group.

In terms of biological activity, 3-amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid has been investigated for its potential as a modulator of various biological targets. Research has shown that this compound exhibits significant activity against certain enzymes and receptors, making it a promising candidate for drug development. For example, studies have demonstrated its ability to inhibit specific kinases involved in cancer signaling pathways, suggesting potential applications in oncology.

Recent advancements in computational chemistry have also contributed to our understanding of the pharmacological properties of 3-amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid. Molecular docking studies have provided insights into its binding modes with target proteins, helping to optimize its structure for enhanced potency and selectivity. These computational tools have been instrumental in guiding the design of more effective derivatives with improved therapeutic profiles.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 3-amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid. While preclinical studies have shown promising results, further investigations are needed to confirm its therapeutic potential in human subjects. Ongoing clinical trials are focusing on assessing its pharmacokinetics, safety profile, and efficacy in treating specific diseases such as cancer and neurodegenerative disorders.

In conclusion, 3-amino-1-(3-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1892656-00-6) is a fascinating compound with a rich structural and functional profile. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, this compound holds promise for contributing to the discovery of new therapeutic agents for various medical conditions.